Cas no 1520084-10-9 (tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate)

• Product Name: tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate
• CAS No: 1520084-10-9
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• MDL: MFCD28501539
• CID: 4603684
• PubChem ID: 102218592
• Update Time: 2025-06-07

tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-Thia-6-Azabicyclo[3.1.1]Heptane-6-Carboxylate(WXC00722)
• TERT-BUTYL 3-THIA-6-AZABICYCLO[3.1.1]HEPTANE-6-CARBOXYLATE
• 6-Thia-3-aza-bicyclo[3.1.1]heptane-3-carboxylic acid tert-butyl ester
• 3-Thia-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester
• VKC08410
• AS-70435
• 1520084-10-9
• AKOS027255710
• W10986
• CS-0447145
• MFCD28501539
• tert-butyl3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate
• tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate

• MDL： MFCD28501539
• Inchi： 1S/C10H17NO2S/c1-10(2,3)13-9(12)11-7-4-8(11)6-14-5-7/h7-8H,4-6H2,1-3H3
• InChI Key： NDDRKVOFPUVRFU-UHFFFAOYSA-N
• SMILES： C12CC(N1C(OC(C)(C)C)=O)CSC2

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives

Additional information on tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate

Introduction to tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate (CAS No. 1520084-10-9)

Tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate (CAS No. 1520084-10-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of bicyclic heterocycles, which are known for their structural complexity and potential biological activities. The presence of a sulfur atom and an azabicyclo ring system imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate consists of a tert-butyl group attached to a carboxylate moiety, which is part of a 3-thia-6-azabicyclo[3.1.1]heptane ring system. This structure provides a combination of steric and electronic effects that can influence its reactivity and stability in different chemical environments. The tert-butyl group, being a bulky alkyl substituent, can enhance the stability of the compound by steric hindrance, while the carboxylate group can participate in various chemical reactions such as esterification, amidation, and metal complex formation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery and medicinal chemistry. Tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate has been explored as a key intermediate in the synthesis of several bioactive molecules, including those with anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

The synthetic versatility of tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate is another factor contributing to its significance in chemical research. Various synthetic routes have been developed to access this compound efficiently, including multistep sequences involving ring-closing metathesis (RCM) and other transition-metal-catalyzed reactions. These synthetic methods not only provide high yields but also allow for the introduction of functional groups at specific positions within the molecule, thereby expanding its utility in the design of novel compounds with tailored properties.

In addition to its role as an intermediate in organic synthesis, tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate has also been investigated for its potential as a pharmacological tool in biological studies. Its unique structure enables it to interact with specific biomolecules, such as proteins and nucleic acids, which can be exploited for probing biological processes or developing new therapeutic agents. For example, recent studies have demonstrated that certain derivatives of this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders.

The stability and solubility properties of tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate are also noteworthy. The tert-butyl group provides enhanced stability under various reaction conditions, while the carboxylate moiety can be modified to improve solubility in different solvents or biological media. This flexibility is crucial for optimizing the performance of this compound in both laboratory settings and industrial applications.

In conclusion, tert-butyl 3-thia-6-azabicyclo[3.1.1]heptane-6-carboxylate (CAS No. 1520084-10-9) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.